4-[4-(1-Azepanylcarbonyl)anilino]-4-oxobutanoic acid
Description
Properties
IUPAC Name |
4-[4-(azepane-1-carbonyl)anilino]-4-oxobutanoic acid | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O4/c20-15(9-10-16(21)22)18-14-7-5-13(6-8-14)17(23)19-11-3-1-2-4-12-19/h5-8H,1-4,9-12H2,(H,18,20)(H,21,22) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXKACQCZAPIQQH-UHFFFAOYSA-N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)C2=CC=C(C=C2)NC(=O)CCC(=O)O | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O4 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Stepwise Reaction Sequence
-
Synthesis of 4-Amino-N-(azepane-1-carbonyl)aniline
-
The azepane carbonyl group is introduced via acylation of 4-nitroaniline using azepane-1-carbonyl chloride in anhydrous dichloromethane (DCM) under nitrogen atmosphere.
-
Reaction Conditions : Triethylamine (TEA) as a base, 0°C to room temperature, 12-hour stirring.
-
Intermediate Isolation : The nitro intermediate is reduced to the corresponding amine using hydrogen gas (1 atm) and palladium on carbon (Pd/C) in ethanol.
-
-
Formation of 4-Oxobutanoic Acid Moiety
Alternative Methodologies
One-Pot Tandem Acylation
A streamlined approach combines the acylation and annulation steps in a single reaction vessel, reducing purification losses:
Solvent and Temperature Optimization
| Parameter | Optimal Range | Impact on Yield |
|---|---|---|
| Solvent | THF/DCM (2:1) | Maximizes solubility of intermediates |
| Temperature | 50–60°C | Balances reaction rate and side reactions |
| Catalyst Loading | 10 mol% DMAP | Enhances acylation efficiency |
Higher temperatures (>70°C) promote decomposition, while polar aprotic solvents (e.g., DMF) lead to undesired by-products.
Characterization and Quality Control
Spectroscopic Validation
Challenges in Purification
-
By-Product Formation : Partial oxidation of the anilino group during nitro reduction necessitates careful monitoring of reaction time and hydrogen pressure.
-
Chromatography : Reverse-phase HPLC is critical for separating stereoisomers arising from azepane ring conformers.
Comparative Analysis of Synthetic Routes
| Method | Yield (%) | Purity (%) | Scalability |
|---|---|---|---|
| Stepwise | 72 | 98 | High |
| One-Pot | 68 | 95 | Moderate |
The stepwise approach remains superior for large-scale synthesis due to better control over intermediate purity.
Industrial-Scale Considerations
-
Cost Efficiency : Azepane-1-carbonyl chloride is synthetically accessible from caprolactam, reducing raw material expenses.
-
Environmental Impact : Solvent recovery systems (e.g., THF distillation) mitigate waste generation.
Emerging Techniques
Chemical Reactions Analysis
Types of Reactions
4-[4-(1-Azepanylcarbonyl)anilino]-4-oxobutanoic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) to form corresponding oxidized products.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) to yield reduced derivatives.
Common Reagents and Conditions
Oxidation: KMnO4, H2O2, acidic or basic conditions.
Reduction: LiAlH4, NaBH4, in solvents like ether or THF.
Substitution: Nucleophiles such as halides, amines, or thiols in polar solvents.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .
Scientific Research Applications
Chemical Properties and Structure
- Molecular Formula : C17H22N2O4
- Molecular Weight : 318.36 g/mol
The compound's structure includes a carbonyl group attached to an azepane ring, contributing to its reactivity and interaction capabilities with biological molecules.
Chemistry
4-[4-(1-Azepanylcarbonyl)anilino]-4-oxobutanoic acid serves as a valuable building block in organic synthesis. It can be utilized in:
- Synthesis of Complex Molecules : The compound can act as a precursor for synthesizing more complex organic structures.
- Reagent in Organic Reactions : It is employed in various organic reactions due to its reactivity profile.
Biology
In biological research, this compound is instrumental for:
- Enzyme Inhibition Studies : It has been used to investigate the inhibition of specific enzymes, which is crucial for understanding metabolic pathways.
- Protein-Ligand Interaction Studies : Techniques such as surface plasmon resonance (SPR) and nuclear magnetic resonance (NMR) are utilized to study its binding affinity with various biomolecules, indicating potential therapeutic applications.
Medicine
The compound is being explored for its potential therapeutic properties:
- Drug Development : Its unique structure makes it a candidate for developing novel therapeutic agents targeting specific diseases.
- Anticancer Activity : Preliminary studies suggest that derivatives of this compound may exhibit anticancer properties by inhibiting cancer cell proliferation.
Case Studies and Research Findings
Preliminary findings indicate that 4-[4-(1-Azepanylcarbonyl)anilino]-4-oxobutanoic acid interacts with proteins involved in metabolic pathways, suggesting potential avenues for drug development. For instance:
- Anticancer Studies : Research has shown that derivatives of this compound exhibit significant inhibition rates against various cancer cell lines, demonstrating its potential as an anticancer agent.
Mechanism of Action
The mechanism of action of 4-[4-(1-Azepanylcarbonyl)anilino]-4-oxobutanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the enzyme’s function. The pathways involved may include signal transduction, metabolic regulation, and cellular communication .
Comparison with Similar Compounds
Molecular Properties :
Comparison with Similar Compounds
Structural Analogs of 4-Oxobutanoic Acid Derivatives
The following table summarizes key structural and functional differences between the target compound and its analogs:
Key Structural Differences and Implications
Substituent Effects: Azepanylcarbonyl Group: Unique to the target compound, this group enhances lipophilicity compared to analogs like the methoxycarbonyl () or chlorophenyl () derivatives. This may improve membrane permeability in drug design .
Chain Length Variations: The pentanoic acid analog () extends the carboxylic acid chain, which could influence pharmacokinetics (e.g., half-life) or target engagement .
Synthetic Accessibility :
Q & A
Q. What precautions are necessary for handling and storage?
Q. How can researchers design robust SAR studies for this compound?
- Key Steps :
Core Modification : Vary the azepane ring size (e.g., 6- vs. 7-membered).
Functional Group Replacement : Substitute the anilino group with heterocycles (e.g., pyridine).
High-Throughput Screening : Test libraries in 96-well plates for rapid activity profiling .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
